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Compound of Interest

Compound Name: Eplerenone-d3

Cat. No.: B1165150

An In-depth Technical Guide to the Recommended Storage and Handling of Eplerenone-d3

This guide provides a comprehensive overview of the recommended storage, handling, and
safety precautions for Eplerenone-d3, a deuterated analog of Eplerenone. It is intended for
researchers, scientists, and drug development professionals who utilize this compound in
analytical and pharmacokinetic research. Eplerenone-d3 serves as a crucial internal standard
for the precise quantification of Eplerenone in biological samples through mass spectrometry
and liquid chromatography techniques[1][2].

Storage and Stability

Proper storage is critical to maintain the integrity and stability of Eplerenone-d3. The
compound is a white to off-white solid powder[3][4]. While it is stable under recommended
storage conditions, adherence to specific temperature and environmental controls is essential
for long-term use[3].

Key Recommendations:
e Long-term Storage: The recommended temperature for long-term storage is -20°C[1].
o Alternative Storage: Some suppliers suggest storage at 2°C to 8°C (36°F to 46°F)[5].

e Shipping: The compound is typically shipped at room temperature in the continental US,
though this may vary for other locations[1][6].
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» Stability: When stored at -20°C, Eplerenone-d3 has a stability of at least four years[1].

o Container: Keep the container tightly closed in a dry and well-ventilated place[3][5].

Parameter Recommendation Source

Long-Term Storage

-20°C Cayman Chemical[1]
Temperature
Alternative Long-Term Storage  2°C - 8°C Sigma-Aldrich[5]
o » Cayman Chemical,
Shipping Condition Room Temperature
MedChemExpress[1][6]
Stability > 4 years (at -20°C) Cayman Chemical[1]
] ) ] Expert Synthesis Solutions,
Container Requirements Tightly closed, Dry ] ]
Sigma-Aldrich[3][5]
Environment Well-ventilated area Expert Synthesis Solutions[3]

Handling and Safety Precautions

Eplerenone-d3 is intended for laboratory research purposes only and is not for human or
veterinary use[1][7]. While the toxicological properties have not been thoroughly investigated, it
may be harmful if swallowed, inhaled, or absorbed through the skin, and may cause eye, skin,
or respiratory tract irritation[3][7]. Therefore, adherence to standard laboratory safety protocols
is mandatory.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Eplerenone-d3.
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Protection Type Specification Source

) Viatris[8], Santa Cruz
Eye Protection Safety glasses or goggles ]
Biotechnology[9]

] Impervious chemical-resistant Viatris[8], Expert Synthesis
Hand Protection )
gloves Solutions][3]

, _ NIOSH/MSHA or EN 149 _ ,
Respiratory Protection ] Expert Synthesis Solutions[3]
approved respirator

Viatris[8], Expert Synthesis

Skin and Body Protection Protective clothing, lab coat ]
Solutions][3]

Engineering Controls and General Handling

o Ventilation: Use in a well-ventilated area. Process enclosures, local exhaust ventilation, or
other engineering controls should be used to keep airborne levels below recommended
exposure limits[3][10].

e Dust and Aerosol Formation: Avoid the formation and inhalation of dust and aerosols[3][9].
« Ignition Sources: Keep away from heat and sources of ignition[3][8].

e Hygiene: Change contaminated clothing and wash hands thoroughly after handling[5]. Do
not ingest, and avoid contact with skin and eyes[3].

Experimental Protocols

Specific experimental protocols detailing the methodology for establishing the stability and
storage conditions of Eplerenone-d3 are not available in the public domain through the
provided search results. The recommendations summarized in this guide are derived from
manufacturer safety data sheets (SDS) and product information pages. These guidelines are
based on standard industry practices for ensuring the quality and safety of chemical reagents.

The general workflow for handling this compound in a research setting is outlined in the
diagram below.
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Receiving & Storage
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Caption: Workflow for Safe Handling of Eplerenone-d3.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1165150?utm_src=pdf-body-img
https://www.benchchem.com/product/b1165150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Physical and Chemical Properties

A summary of the key physical and chemical properties of Eplerenone-d3 is provided below.

Property Value Source

Molecular Formula C24H27D30e Cayman Chemical[1]

Cayman Chemical[1],

Formula Weight 417.5 g/mol
PubChem[11]
) ) ) Expert Synthesis Solutions[3],
Appearance White to off-white solid/powder )
ChemicalBook[4]
Purity >99% deuterated forms (di-ds)  Cayman Chemical[1]

B Slightly soluble in Chloroform ) )
Solubility Expert Synthesis Solutions[3]
and Ethyl Acetate

Incompatibilities and Decomposition

To ensure safety and compound stability, avoid contact with strong oxidizing agents[3]. Under
fire conditions, hazardous decomposition products such as carbon oxides (CO, CO2) may be
formed]3].

Spill and Disposal Procedures

In the event of a spill, avoid generating dust. Use dry clean-up procedures such as sweeping or
vacuuming with a HEPA-filtered vacuum|[9]. For larger spills, it may be necessary to dampen
the material with water to prevent dust from becoming airborne before collection[9]. All waste
material, including contaminated packaging, must be disposed of in accordance with federal,
state, and local regulations[3]. Do not allow the product to enter drains[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.caymanchem.com/product/31610/eplerenone-d3
https://veeprho.com/impurities/eplerenone-d3/
https://esschemco.com/wp-content/uploads/2020/10/Eplerenone-D3.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3489802.htm
https://www.sigmaaldrich.com/US/en/sds/SIGMA/E6657
https://www.medchemexpress.com/eplerenone-d3.html
https://cdn.caymanchem.com/cdn/msds/15616m.pdf
https://www.camberpharma.com/wp-content/uploads/2023/10/Eplerenone-Tablets-SDS.pdf
https://datasheets.scbt.com/sc-203943.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600348_1.0_SDS_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Eplerenone-d3
https://www.benchchem.com/product/b1165150#recommended-storage-and-handling-conditions-for-eplerenone-d3
https://www.benchchem.com/product/b1165150#recommended-storage-and-handling-conditions-for-eplerenone-d3
https://www.benchchem.com/product/b1165150#recommended-storage-and-handling-conditions-for-eplerenone-d3
https://www.benchchem.com/product/b1165150#recommended-storage-and-handling-conditions-for-eplerenone-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1165150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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